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Compound of Interest

Compound Name: 2-(Bromomethyl)-3-fluoropyridine

Cat. No.: B055446 Get Quote

An In-depth Technical Guide to 2-
(Bromomethyl)-3-fluoropyridine
This technical guide provides a comprehensive overview of 2-(Bromomethyl)-3-
fluoropyridine, a key intermediate in the development of pharmaceuticals and agrochemicals.

It is intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis. This document details its chemical structure, IUPAC name,

physicochemical properties, and relevant experimental protocols.

Chemical Structure and IUPAC Name
2-(Bromomethyl)-3-fluoropyridine is a substituted pyridine derivative. The pyridine ring is

functionalized with a bromomethyl group at the 2-position and a fluorine atom at the 3-position.

IUPAC Name: 2-(Bromomethyl)-3-fluoropyridine

Chemical Structure Diagram:

Caption: Chemical structure of 2-(Bromomethyl)-3-fluoropyridine.

Physicochemical Properties
The following table summarizes the key quantitative data for 2-(Bromomethyl)-3-
fluoropyridine.
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Property Value Source

CAS Number 122307-44-2 [1][2]

Molecular Formula C₆H₅BrFN [1][2]

Molecular Weight 190.01 g/mol [1][2]

Boiling Point 187.8 ± 25.0 °C (Predicted) [1]

Density 1.632 ± 0.06 g/cm³ (Predicted) [1]

Storage Conditions
Inert atmosphere, store in

freezer, under -20°C
[2]

Experimental Protocols
While a specific, detailed synthesis protocol for 2-(Bromomethyl)-3-fluoropyridine is not

readily available in the provided search results, a general methodology can be inferred from the

synthesis of related fluoropyridine compounds, such as that described in patent

CN102898358A.[3] This typically involves a multi-step process that may include bromination

and fluorination of a suitable pyridine precursor.

A plausible synthetic route, based on common organic chemistry principles and related

preparations, is outlined below. This should be considered a general guide, and specific

reaction conditions would require optimization.

Hypothetical Synthesis Workflow:

Starting Material
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Caption: A generalized workflow for the synthesis of 2-(Bromomethyl)-3-fluoropyridine.

Detailed Steps of a Potential Synthesis:
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Bromination of 3-Fluoro-2-methylpyridine:

To a solution of 3-fluoro-2-methylpyridine in a suitable solvent (e.g., carbon tetrachloride),

N-bromosuccinimide (NBS) is added.

A radical initiator, such as azobisisobutyronitrile (AIBN), is introduced to the mixture.

The reaction is heated under reflux for several hours and monitored by an appropriate

method (e.g., TLC or GC-MS) to confirm the consumption of the starting material.

Reaction Work-up and Extraction:

Upon completion, the reaction mixture is cooled to room temperature.

The succinimide byproduct is removed by filtration.

The filtrate is washed sequentially with an aqueous solution of sodium thiosulfate (to

quench any remaining bromine), saturated sodium bicarbonate solution, and brine.

The organic layer is dried over an anhydrous drying agent (e.g., sodium sulfate or

magnesium sulfate), filtered, and the solvent is removed under reduced pressure to yield

the crude product.

Purification:

The crude 2-(bromomethyl)-3-fluoropyridine is purified using silica gel column

chromatography, eluting with a non-polar/polar solvent system (e.g., a gradient of ethyl

acetate in hexanes) to afford the pure product.

Applications in Synthesis
2-(Bromomethyl)-3-fluoropyridine is a valuable building block in organic synthesis,

particularly for introducing the 3-fluoropyridin-2-ylmethyl moiety into larger molecules. This is

often a key step in the synthesis of biologically active compounds. The bromomethyl group is a

reactive handle that can readily participate in nucleophilic substitution reactions.

General Reaction Scheme:
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Caption: General nucleophilic substitution using 2-(Bromomethyl)-3-fluoropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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